Cas no 20987-26-2 (Resibufaginol)
Resibufaginol structure
Product Name:Resibufaginol
CAS No:20987-26-2
MF:C24H32O5
MW:400.507887840271
CID:286369
Update Time:2024-02-29
Resibufaginol Chemical and Physical Properties
Names and Identifiers
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- Bufa-20,22-dienolide,14,15-epoxy-3,19-dihydroxy-, (3b,5b,15b)-
- 14,15β-Epoxy-3β,19-dihydroxy-5β-bufa-20,22-dienolide
- 5b-Bufa-20,22-dienolide, 14,15b-epoxy-3b,19-dihydroxy- (8CI)
- Resibufaginol
- 19-hydroxyresibufogenin
-
- Inchi: 1S/C24H32O5/c1-22-8-7-17-18(4-3-15-10-16(26)6-9-23(15,17)13-25)24(22)20(29-24)11-19(22)14-2-5-21(27)28-12-14/h2,5,12,15-20,25-26H,3-4,6-11,13H2,1H3/t15-,16+,17+,18-,19-,20-,22-,23-,24-/m1/s1
- InChI Key: XTGMXQCGCNTMEI-RLKKFORUSA-N
- SMILES: O1[C@@H]2C[C@H](C3=COC(C=C3)=O)[C@@]3(C)CC[C@@H]4[C@@]5(CO)CC[C@@H](C[C@H]5CC[C@H]4[C@]132)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 2
- Complexity: 803
- XLogP3: 2.5
- Topological Polar Surface Area: 79.3
Resibufaginol Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Bufanolides and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bufanolides and derivatives
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